Cas no 1021263-29-5 (ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate)

• Product Name: ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate
• CAS No: 1021263-29-5
• MF: C₁₉H₁₅N₃O₂S₂
• MW: 381.471301317215
• CID: 5433101
• Update Time: 2025-07-23

ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• NJJKPXHWIDEKGP-SDNWHVSQSA-N
• ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• Inchi： 1S/C19H15N3O2S2/c1-2-24-19(23)13-5-7-15(8-6-13)21-11-14(10-20)18-22-16(12-26-18)17-4-3-9-25-17/h3-9,11-12,21H,2H2,1H3/b14-11+
• InChI Key： NJJKPXHWIDEKGP-SDNWHVSQSA-N
• SMILES： C(OCC)(=O)C1=CC=C(N/C=C(\C#N)/C2=NC(C3SC=CC=3)=CS2)C=C1

Additional information on ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

Professional Introduction to Ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate (CAS No. 1021263-29-5)

Ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate, a compound with the CAS number 1021263-29-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this substance, characterized by its ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The core structure of Ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate incorporates several key pharmacophoric elements that are highly relevant to modern medicinal chemistry. The presence of a cyano group and a conjugated enamine system enhances its potential bioactivity. Specifically, the cyano group can act as a hydrogen bond acceptor, improving binding affinity to biological targets, while the enamine moiety contributes to the compound's overall stability and solubility profile.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutics. The thiophen- and thiazole-based scaffolds in Ethyl 4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-y l]amino}benzoate are particularly noteworthy. These heterocycles are known for their ability to modulate various biological pathways, making them valuable in the design of drugs targeting inflammatory diseases, infectious agents, and even certain types of cancer. The integration of these motifs into a single molecule suggests a multifunctional approach to therapeutic intervention.

The benzoate portion of the molecule provides an additional layer of complexity and functionality. Benzoate derivatives are widely recognized for their pharmacological properties, including anti-inflammatory and analgesic effects. By combining this moiety with the aforementioned heterocyclic systems, Ethyl 4-{[(1E)-2-cyano -2-[4-(thiophen -2 -yl) -1,3-thiazol -2 -yl]eth -1-en -1-y l]amino}benzoate may exhibit enhanced efficacy in modulating biological processes. This synergistic effect is particularly relevant in the context of recent research demonstrating that hybrid molecules often outperform their individual components in terms of therapeutic activity.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of Ethyl 4-{[(1E)-2-cyano -2-[4-(thiophen -2 -yl) -1,3-thiazol -2 -yl]eth -1-en -1-y l]amino}benzoate make it an ideal candidate for these methodologies. Its well-defined pharmacophores can be effectively modeled using molecular docking techniques, allowing researchers to predict its interactions with various biological targets. This approach has been instrumental in accelerating the development pipeline for new drugs and has been widely adopted in both academic and industrial settings.

The synthesis of Ethyl 4-{[(1E)-2-cyano -2-[4-(thiophen -2 -yl) -1,3-thiazol -2 -yl]eth -1-en -1-y l]amino}benzoate presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and transition-metal catalysis have been particularly useful in assembling the various functional groups present in this compound. These methods not only enhance yield but also improve purity, which is crucial for subsequent biological evaluation.

Beyond its potential as a lead compound, Ethyl 4-{[(1E)-2-cyano -2-[4-(thiophen -2 -yl) -1,3-thiazol -2 -yl]eth -1-en -l ]amino}benzoate may also serve as a valuable scaffold for structure-based drug design. By understanding how this molecule interacts with biological targets at the atomic level, chemists can make informed modifications to optimize its activity. This iterative process is central to modern drug development and relies heavily on high-resolution structural data obtained through techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The growing interest in targeted therapies has further underscored the importance of compounds like Ethyl 4-{[(lE)-Z-cyano-Z-[Z-(thiophen-Z-yI)-l ,3-thiazol-Z-yI)] eth-l-en-l-IYI/amino}benzoate (CAS No. 1021263-Z9-Z5). These molecules have the potential to selectively interact with specific disease-causing proteins or enzymes, minimizing side effects associated with traditional treatments. The presence of multiple pharmacophoric regions allows for fine-tuning of binding interactions , making it possible to develop drugs with high selectivity and potency . This aligns well with current trends in pharmaceutical research , where precision medicine is becoming increasingly prevalent.

In conclusion , Eth yl 4-{[(lE)-Z-cyano-Z-[Z-(thiophen-Z-yI )-\ ,3-thiazol-Z-yI)] eth-l-en-l-IYI/amino}benzoate represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with recent advancements i n synthetic and computational methods , position it as a promising candidate for further investigation . As research continues to uncover new therapeutic applications , compounds like this one are likely to play a crucial role i n shaping the future o f medicine . The ongoing exploration o f its pharmacological properties holds great promise for addressing unmet medical needs and improving patient outcomes worldwide .